Cas no 482344-75-2 (2-Methyl-5-(4H-[1,2,4]triazol-3-yl)-phenylamine)

• Product Name: 2-Methyl-5-(4H-[1,2,4]triazol-3-yl)-phenylamine
• CAS No: 482344-75-2
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• CID: 2640081
• PubChem ID: 58928542
• Update Time: 2025-10-24

2-Methyl-5-(4H-[1,2,4]triazol-3-yl)-phenylamine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(1H-1,2,4-triazol-3-yl)aniline
• SCHEMBL1416853
• 2-methyl-5-(1H-1,2,4-triazol-5-yl)aniline
• A1-14003
• 482344-75-2
• AKOS010618183
• [2-Methyl-5-(4H-[1,2,4]triazol-3-yl)phenyl]amine
• SCHEMBL15942236
• 2-Methyl-5-(4h-1,2,4-triazol-3-yl)aniline
• 2-Methyl-5-(4H-[1,2,4]triazol-3-yl)-phenylamine
• CS-0283847
• 2-Methyl-5-(1h-1,2,4-triazol-5-yl)benzenamine
• EN300-879907
• ZAQFXOXZMRYLLE-UHFFFAOYSA-N
• DB-193010

• Inchi： 1S/C9H10N4/c1-6-2-3-7(4-8(6)10)9-11-5-12-13-9/h2-5H,10H2,1H3,(H,11,12,13)
• InChI Key： ZAQFXOXZMRYLLE-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC(C)=C(C=2)N)=NC=N1

Computed Properties

• Exact Mass: 174.090546336g/mol
• Monoisotopic Mass: 174.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.6Ų

2-Methyl-5-(4H-[1,2,4]triazol-3-yl)-phenylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Methyl-5-(4H-[1,2,4]triazol-3-yl)-phenylamine

Comprehensive Analysis of 2-Methyl-5-(4H-[1,2,4]triazol-3-yl)-phenylamine (CAS No. 482344-75-2): Properties, Applications, and Research Insights

The compound 2-Methyl-5-(4H-[1,2,4]triazol-3-yl)-phenylamine (CAS No. 482344-75-2) is a specialized aromatic amine derivative featuring a 1,2,4-triazole moiety. Its unique molecular structure, combining a phenylamine group with a heterocyclic triazole ring, has garnered significant attention in pharmaceutical and agrochemical research. This article delves into its chemical characteristics, synthesis pathways, and potential applications while addressing trending topics like drug discovery, heterocyclic compound optimization, and sustainable synthesis methods.

Chemically, 2-Methyl-5-(4H-[1,2,4]triazol-3-yl)-phenylamine exhibits notable stability due to the electron-rich triazole ring, which enhances its reactivity in coupling reactions. Researchers frequently explore its role as a building block for bioactive molecules, particularly in designing kinase inhibitors or antimicrobial agents. Recent studies highlight its potential in targeted therapy, aligning with the growing demand for precision medicine solutions.

The synthesis of CAS No. 482344-75-2 typically involves multi-step organic reactions, including Pd-catalyzed cross-coupling or cyclization techniques. Innovations in green chemistry have spurred interest in optimizing these processes to reduce hazardous byproducts—a key concern for environmentally conscious manufacturers. Analytical techniques like HPLC and NMR spectroscopy are critical for purity verification, ensuring compliance with industry standards.

From an application standpoint, this compound’s versatility shines in material science and catalysis. Its amine group facilitates functionalization, making it valuable for creating advanced polymers or ligands in asymmetric synthesis. Notably, patent databases reveal its use in OLED materials, where its electron-transport properties improve device efficiency—a hot topic in renewable energy circles.

Safety and handling of 2-Methyl-5-(4H-[1,2,4]triazol-3-yl)-phenylamine require standard laboratory precautions. While not classified as high-risk, proper ventilation and PPE are recommended during handling. Regulatory databases like REACH provide updated guidelines for large-scale production, reflecting the compound’s growing industrial relevance.

Emerging trends in AI-assisted molecular design have further propelled research on this compound. Computational models predict its binding affinities with biological targets, accelerating hit-to-lead optimization in drug development. Such interdisciplinary approaches resonate with today’s focus on digital transformation in chemistry.

In conclusion, CAS No. 482344-75-2 represents a compelling case study in modern heterocyclic chemistry. Its dual functionality as a pharmacophore and material precursor positions it at the intersection of multiple innovation streams. As sustainable practices and computational tools evolve, this compound’s role in addressing global challenges—from healthcare to clean energy—will likely expand, making it a subject of enduring scientific and commercial interest.